BENG“@ Safety Operating Guide

Check Availability & Pricing

Essential Safety and Operational Protocols for
Handling SRI-31142

Author: BenchChem Technical Support Team. Date: April 2026

Compound of Interest

Compound Name: SRI-31142
Cat. No.: B15616481
Get Quote
\ J

This document provides crucial safety and logistical information for the handling and disposal
of SRI-31142, a potent, brain-penetrant allosteric inhibitor of the dopamine transporter (DAT).
[1][2] Researchers, scientists, and drug development professionals should adhere to these
guidelines to ensure personal safety and proper experimental conduct.

Chemical and Physical Properties

A summary of the known quantitative data for SRI-31142 is presented below. Due to the limited
availability of a specific Safety Data Sheet (SDS), some data is not available (N/A).

Property Value
Molecular Formula C29H24Ne
Molar Mass 456.54 g/mol
CAS Number 1940118-04-6
Ki for DAT 1.9nM

Store at -20°C for up to 1 month or at -80°C for

Storage
up to 6 months.
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Hazard Identification and Personal Protective
Equipment (PPE)

While a specific hazard profile for SRI-31142 is not fully established, its potent bioactivity as a
dopamine transporter inhibitor necessitates cautious handling.[1][2] Assume the compound is
harmful if swallowed, causes skin irritation, and may cause eye irritation.[3] The primary routes
of exposure include inhalation, ingestion, and skin or eye contact.[3]

Recommended Personal Protective Equipment (PPE):

Hand Protection: Chemical-resistant gloves (e.g., nitrile) are mandatory. Always wash hands
thoroughly with soap and water after handling.[3][4]

e Eye and Face Protection: Wear safety glasses with side shields or goggles to protect against
splashes.[4]

o Skin and Body Protection: A standard laboratory coat must be worn. For procedures with a
higher risk of spillage, consider additional protective clothing.[4]

o Respiratory Protection: Work in a well-ventilated area, preferably within a chemical fume
hood, to minimize inhalation risk. If a fume hood is not available or if generating aerosols, a
NIOSH/MSHA-approved respirator may be necessary.[4][5]

Experimental Workflow for Safe Handling

The following diagram outlines the standard operating procedure for safely handling SRI-31142
from receipt to disposal. Adherence to this workflow is critical for minimizing exposure risk.
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Caption: Standard operating procedure for handling SRI-31142.

Spill and Emergency Procedures

Spill: In the event of a spill, ensure the area is well-ventilated. For a powder spill, cover with a
plastic sheet to prevent aerosolization before cleaning.[4] Use an inert absorbent material for
liquid spills. All contaminated materials should be placed in a sealed container for proper
disposal.

First Aid:

o Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes, holding
eyelids open.[3] Seek medical attention.

» Skin Contact: Wash the affected area thoroughly with soap and water. Remove
contaminated clothing.[3]

 Inhalation: Move to fresh air. If breathing is difficult, provide oxygen. Seek immediate medical
attention.[3]

« Ingestion: Do not induce vomiting. Give one or two glasses of water to drink and get medical
attention.[3]

Disposal Plan

All waste materials containing SRI-31142, including empty containers, contaminated PPE, and
experimental waste, must be treated as hazardous chemical waste. Dispose of this material in
accordance with local, state, and federal regulations.[3] Do not dispose of it down the drain or
in regular trash. Collect all waste in clearly labeled, sealed containers.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

© 2026 BenchChem. All rights reserved. 3/5 Tech Support


https://www.benchchem.com/product/b15616481/docs?utm_src=pdf-body#essential-safety-and-operational-protocols-for-handling-sri-31142
https://datasheets.scbt.com/sds/aghs/en/sc-361142.pdf
https://images.thdstatic.com/catalog/pdfImages/f2/f28b6b35-8422-4023-b6d4-ef6f3390d253.pdf
https://images.thdstatic.com/catalog/pdfImages/f2/f28b6b35-8422-4023-b6d4-ef6f3390d253.pdf
https://images.thdstatic.com/catalog/pdfImages/f2/f28b6b35-8422-4023-b6d4-ef6f3390d253.pdf
https://images.thdstatic.com/catalog/pdfImages/f2/f28b6b35-8422-4023-b6d4-ef6f3390d253.pdf
https://www.benchchem.com/product/b15616481/docs?utm_src=pdf-body#essential-safety-and-operational-protocols-for-handling-sri-31142
https://images.thdstatic.com/catalog/pdfImages/f2/f28b6b35-8422-4023-b6d4-ef6f3390d253.pdf
https://www.benchchem.com/product/b15616481?utm_src=pdf-custom-synthesis#bc-rfq
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15616481?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GHE Safety Operating Guide

Check Availability & Pricing

e 1. medchemexpress.com [medchemexpress.com]

e 2. SRI-31142 | DAT inhibitor | Probechem Biochemicals [probechem.com]
e 3. images.thdstatic.com [images.thdstatic.com]

e 4. datasheets.scbt.com [datasheets.scbt.com]

e 5. images.thdstatic.com [images.thdstatic.com]
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SRI-31142]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15616481/docs#essential-safety-and-operational-
protocols-for-handling-sri-31142]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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